N1-(3,4-dimethoxyphenethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C28H34N4O5/c1-35-25-11-10-21(19-26(25)36-2)12-13-29-27(33)28(34)30-20-23(24-9-6-18-37-24)32-16-14-31(15-17-32)22-7-4-3-5-8-22/h3-11,18-19,23H,12-17,20H2,1-2H3,(H,29,33)(H,30,34)
• InChI Key: KUCCAGHOPWDZKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=CC=C4)OC
• Molecular Formula: C28H34N4O5
• Molecular Weight: 506.6 g/mol

Description

N1-(3,4-dimethoxyphenethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C28H34N4O5 and its molecular weight is 506.603. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activity

Research has explored the synthesis of compounds with structural elements similar to N1-(3,4-dimethoxyphenethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide, examining their pharmacological activities. For instance, the synthesis of N1-(2'-pyridyl)-N4-(3,4-dimethoxyphenyl-ethyl)-2-methylpiperazine was reported, highlighting its lessened activity as an adrenolytic and vasodilator compared to its isomer with reverted N1 and N4 substituents (Cignarella, Loriga, & Paglietti, 1979). This study underscores the impact of structural modification on the pharmacological profile of compounds, which is crucial in drug development.

Catalytic Activity in Synthesis

A significant application of similar compounds is found in their role as catalysts in chemical synthesis. N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), for instance, has been demonstrated to effectively promote Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This catalytic process facilitates the coupling of a broad range of (hetero)aryl bromides with various amines at relatively low temperatures, highlighting the utility of such compounds in synthesizing pharmaceutically relevant building blocks (Bhunia, Kumar, & Ma, 2017).

Neuropharmacological Implications

Research into structurally related compounds has also revealed their potential neuropharmacological applications. For instance, 1-(alkylamino)isochromans, sharing similar structural motifs, exhibit hypotensive activity and alpha-adrenergic antagonism, indicating their potential for treating hypertension and related cardiovascular conditions (Mccall et al., 1982).

Imaging and Diagnostic Applications

Additionally, compounds with furan and piperazine elements have been explored for imaging applications, particularly in neuroinflammation. A PET radiotracer specific for CSF1R, a microglia-specific marker, showcases the ability of these compounds to noninvasively image reactive microglia and their contribution to neuroinflammation in vivo, offering valuable insights into neuropsychiatric disorders (Horti et al., 2019).